N-(4-ethynylpyridin-2-yl)acetamide

• IUPAC Name: N-(4-ethynylpyridin-2-yl)acetamide
• InChI: InChI=1S/C9H8N2O/c1-3-8-4-5-10-9(6-8)11-7(2)12/h1,4-6H,2H3,(H,10,11,12)
• InChI Key: XDRVJGRCLHDJIS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=CC(=C1)C#C
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

Molecular Structure Analysis

The molecule contains a pyridine ring, which is a six-membered ring with one nitrogen atom and a triple bond (ethynyl group). The acetamide group is attached to the pyridine ring. The presence of nitrogen in the ring and the carbonyl group in the acetamide part can result in the formation of hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Amides are generally polar due to the presence of a carbonyl group and a N-H bond, and they can participate in hydrogen bonding. This often makes them solid at room temperature and relatively high boiling.

Scientific Research Applications

Cancer Research

• . By inhibiting TGFβRI, this compound may have potential as an immuno-oncology agent.

Medicinal Chemistry

• Synthesis of Novel Compounds : N-(4-ethynylpyridin-2-yl)acetamide serves as a versatile building block for synthesizing novel molecules. .

Mechanism of Action

The mechanism of action of a compound usually refers to its behavior in a biological system, which is determined by its structure and properties. Without specific studies or data, it’s not possible to predict the mechanism of action of this compound.

Future Directions

The future directions for the study of this compound would depend on its potential applications. It could be interesting to study its reactivity, potential uses in synthesis, or biological activity.